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Compound of Interest

Compound Name: Trifluoromethanesulfonamide

Cat. No.: B151150 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety, handling, and disposal

protocols for trifluoromethanesulfonamide. Adherence to these guidelines is crucial for

ensuring a safe laboratory environment and minimizing risks associated with the use of this

compound.

Chemical and Physical Properties
Trifluoromethanesulfonamide is a white to off-white solid.[1] A summary of its key physical

and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Trifluoromethanesulfonamide
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Property Value Reference(s)

CAS Number 421-85-2 [2][3]

Molecular Formula CH₂F₃NO₂S [2][3]

Molecular Weight 149.09 g/mol [2][3]

Appearance
White to off-white solid/crystal

powder
[1]

Melting Point 120-124 °C [2][3]

pKa (in water) 6.33 [4]

Log Pow (n-octanol/water) 0.777 [2]

Safety and Hazard Information
Trifluoromethanesulfonamide is classified as a hazardous substance. The GHS hazard

classifications are summarized in Table 2.

Table 2: GHS Hazard Classification for Trifluoromethanesulfonamide

Hazard Class Category Hazard Statement Reference(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[5][6]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[5][6]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
[5][6]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

Tract Irritation)

3
H335: May cause

respiratory irritation
[5][6]

Toxicological Data
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Quantitative toxicological data, such as LD50 and LC50 values, for

trifluoromethanesulfonamide are not readily available in published literature.[7][8] Therefore,

it should be handled with the appropriate precautions for a substance that is harmful if

swallowed and causes skin, eye, and respiratory irritation.

Handling and Storage Protocols
Proper handling and storage are essential to minimize exposure and ensure the stability of

trifluoromethanesulfonamide.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE. The following

diagram outlines a general workflow for selecting PPE.
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Personal Protective Equipment (PPE) Selection

Task Involving
Trifluoromethanesulfonamide

Weighing or handling solid Handling solutions

Engineering Controls

Required PPE for Solutions:
- Nitrile gloves

- Safety glasses with side shields or goggles
- Lab coat

Work in a certified
chemical fume hood

Yes

Required PPE for Solids:
- Nitrile gloves

- Safety glasses with side shields or goggles
- Lab coat

- N95 dust mask (if not in fume hood)

No

Click to download full resolution via product page

PPE Selection Workflow

Experimental Protocols
3.2.1 Weighing and Dispensing Solid Trifluoromethanesulfonamide

Preparation:

Ensure a certified chemical fume hood is available and functioning correctly.
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Gather all necessary equipment: chemical-resistant gloves (e.g., nitrile), safety goggles, a

lab coat, a spatula, a weighing boat, and a sealable container for the

trifluoromethanesulfonamide.

Place a sign indicating that a hazardous substance is in use.

Procedure:

Don the appropriate PPE.

Perform all manipulations within the chemical fume hood.

Carefully open the stock container of trifluoromethanesulfonamide.

Using a clean spatula, transfer the desired amount of the solid to a weighing boat on a

tared analytical balance.

Avoid generating dust. If dust is observed, pause and allow it to settle before proceeding.

Once the desired amount is weighed, securely close the stock container.

Transfer the weighed solid to the reaction vessel or desired container.

Cleanup:

Carefully clean the spatula and weighing boat with a solvent-moistened wipe.

Dispose of the wipe and any contaminated materials in a designated hazardous waste

container.

Wipe down the work surface within the fume hood.

Remove PPE and wash hands thoroughly with soap and water.

3.2.2 Preparation of a Trifluoromethanesulfonamide Solution

Preparation:

Follow the preparation steps outlined in section 3.2.1.
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Select a suitable solvent and a clean, dry flask or beaker.

Procedure:

Weigh the required amount of trifluoromethanesulfonamide as described in section

3.2.1.

Place the weighed solid into the flask or beaker within the fume hood.

Slowly add the desired solvent to the solid while stirring to facilitate dissolution.

Once the solid is completely dissolved, cap the container.

Cleanup:

Follow the cleanup procedures outlined in section 3.2.1.

Storage
Store trifluoromethanesulfonamide in a cool, dry, and well-ventilated area away from

incompatible materials.[9][10] Keep the container tightly closed when not in use.[9]

Emergency Procedures
First Aid
In the event of exposure, follow the first-aid measures outlined below and seek immediate

medical attention.
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First Aid Procedures

Exposure to
Trifluoromethanesulfonamide

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Seek medical attention.

Immediately wash off with soap and plenty of water.
Remove contaminated clothing.

Seek medical attention if irritation persists.

Rinse thoroughly with plenty of water for at least 15 minutes.
Remove contact lenses, if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Never give anything by mouth to an unconscious person.

Rinse mouth with water.
Seek immediate medical attention.
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Disposal Pathway for Trifluoromethanesulfonamide Waste

Generation of Waste
(Solid or Solution)

Collect waste in a designated,
properly labeled, and sealed
hazardous waste container.

Store the waste container in a
secure, designated secondary

containment area.

Request waste pickup through
your institution's Environmental

Health and Safety (EHS) department.

Waste is transported and disposed of
by a licensed hazardous waste

disposal company.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426

Email: info@benchchem.com
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